Cas no 36652-42-3 (1,2-Oxazinane)

• Product Name: 1,2-Oxazinane
• CAS No: 36652-42-3
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD06751697
• CID: 921525
• PubChem ID: 142102
• Update Time: 2025-05-25

1,2-Oxazinane Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxazinane
• oxazinane
• [1,2]Oxazinane
• AC1L3KFT
• 1,2-oxazinane hydrochloride
• 2H-1,2-Oxazine, tetrahydro-
• MolPort-002-013-417
• ALBB-010164
• SBB050253
• STK506259
• TR-036615
• 54057-EP2270010A1
• 54057-EP2281818A1
• 54057-EP2292593A2
• 54057-EP2292606A1
• 54057-EP2308510A1
• 54057-EP2308562A2
• 54057-EP2371811A2
• I14-30766
• tetrahydro-2H-1,2-Oxazine
• CTK1C4455
• perhydrooxazine
• SureCN78277
• Tetrahydro-[1,2]oxazin
• tetrahydro-[1,2]oxazine
• tetrahydro-1,2-oxazine
• tetrahydrooxazine
• tetrahydro-oxazine
• Oxazinane;[1,2]Oxazinane
• SB36852
• BCP20923
• AKOS000506107
• AMY42463
• OZQGLZFAWYKKLQ-UHFFFAOYSA-N
• DTXSID60190113
• MFCD06751697
• 2H-1,2-Oxazine,tetrahydro-
• DB-299271
• EN300-132632
• P10408
• 36652-42-3

• MDL： MFCD06751697
• Inchi： 1S/C4H9NO/c1-2-4-6-5-3-1/h5H,1-4H2
• InChI Key： OZQGLZFAWYKKLQ-UHFFFAOYSA-N
• SMILES： O1CCCCN1

Computed Properties

• Exact Mass: 87.06847
• Monoisotopic Mass: 87.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 21.26

1,2-Oxazinane Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes 1,2-oxazinanes

Additional information on 1,2-Oxazinane

Professional Introduction to Compound with CAS No. 36652-42-3 and Product Name: 1,2-Oxazinane

The compound identified by the Chemical Abstracts Service Number (CAS No.) 36652-42-3 and commercially known as 1,2-Oxazinane represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

1,2-Oxazinane belongs to the class of oxazine derivatives, which are known for their versatility in chemical transformations. The presence of the oxygen atom in the ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The CAS number 36652-42-3 serves as a unique identifier, ensuring precise classification and reference within scientific literature and industrial applications.

In recent years, the study of 1,2-Oxazinane has been advanced by its incorporation into various research initiatives aimed at developing novel therapeutic agents. The compound’s ability to undergo functionalization at multiple sites has made it a attractive scaffold for medicinal chemists. For instance, modifications to the oxazine ring have been explored to enhance binding affinity to biological targets, particularly in the realm of enzyme inhibition and receptor interaction.

One of the most compelling aspects of 1,2-Oxazinane is its role in the development of bioactive molecules. Researchers have leveraged its structural framework to create derivatives with potential pharmacological activity. Notably, studies have demonstrated its utility in designing compounds that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the importance of 1,2-Oxazinane as a building block in drug discovery pipelines.

The synthesis of 1,2-Oxazinane itself is a topic of considerable interest. Modern synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial-scale applications. Advances in catalytic systems have particularly contributed to optimizing pathways for constructing the oxazine core, reducing reaction times and improving yields.

From a mechanistic standpoint, the reactivity of 1,2-Oxazinane has been thoroughly investigated. The oxygen atom within the ring participates in various chemical interactions, including nucleophilic substitution and electrophilic addition reactions. These characteristics make it a versatile intermediate for constructing more elaborate molecular architectures. Understanding these reaction pathways is essential for designing synthetic strategies that maximize efficiency and minimize unwanted side products.

The application of computational chemistry has further enhanced the study of 1,2-Oxazinane. Molecular modeling techniques allow researchers to predict structural conformations and assess potential interactions with biological targets with high precision. This approach has accelerated the discovery process by enabling virtual screening of derivatives before experimental synthesis.

In conclusion, the compound identified by CAS No. 36652-42-3 and named 1,2-Oxazinane represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.